Cas no 1132-52-1 (3-(3-chlorophenyl)sulfanylpropanoic acid)

• Product Name: 3-(3-chlorophenyl)sulfanylpropanoic acid
• CAS No: 1132-52-1
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• MDL: MFCD09717522
• CID: 2610171
• PubChem ID: 24279135
• Update Time: 2025-05-23

3-(3-chlorophenyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)sulfanylpropanoic acid

• MDL： MFCD09717522
• Inchi： 1S/C9H9ClO2S/c10-7-2-1-3-8(6-7)13-5-4-9(11)12/h1-3,6H,4-5H2,(H,11,12)
• InChI Key： LBNJHWGKGWWFGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCCC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(3-chlorophenyl)sulfanylpropanoic acid

3-(3-Chlorophenyl)sulfanylpropanoic Acid: A Comprehensive Overview

3-(3-Chlorophenyl)sulfanylpropanoic acid (CAS No. 1132-52-1) is a chemical compound with a unique structure that combines a sulfanyl group (-S-) attached to a 3-chlorophenyl ring and a propanoic acid moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical properties.

The molecular structure of 3-(3-chlorophenyl)sulfanylpropanoic acid is defined by its sulfanyl group, which acts as a bridge between the aromatic ring and the carboxylic acid group. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various applications. Recent studies have explored its role as a precursor in the synthesis of bioactive compounds, particularly in drug discovery efforts targeting inflammatory diseases and cancer.

One of the most notable advancements in the study of 3-(3-chlorophenyl)sulfanylpropanoic acid involves its application in medicinal chemistry. Researchers have utilized this compound as a building block for designing inhibitors of key enzymes involved in inflammation and cancer progression. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating cyclooxygenase (COX) enzymes.

In addition to its pharmacological applications, 3-(3-chlorophenyl)sulfanylpropanoic acid has also been investigated for its potential in materials science. Its sulfur-containing structure makes it an attractive candidate for developing novel polymers with improved thermal stability and mechanical properties. A recent study in *Polymer Chemistry* highlighted how this compound can be incorporated into polymeric networks to enhance their resistance to oxidative degradation.

The synthesis of 3-(3-chlorophenyl)sulfanylpropanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent optimization efforts have focused on improving the yield and purity of the compound through green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

From an environmental perspective, understanding the fate and toxicity of 3-(3-chlorophenyl)sulfanylpropanoic acid is crucial for its safe handling and application. Emerging research has examined its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions, reducing potential ecological risks.

In conclusion, 3-(3-chlorophenyl)sulfanylpropanoic acid (CAS No. 1132-52-1) stands as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug development to materials innovation. As scientific advancements unfold, this compound is poised to play an increasingly important role in addressing pressing challenges in medicine and industry.